Cas no 31005-02-4 (7-ethoxycoumarin)

• Product name: 7-ethoxycoumarin
• CAS No: 31005-02-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00006877
• CID: 88894
• PubChem ID: 87569784

7-ethoxycoumarin Chemical and Physical Properties

Names and Identifiers

• 7-ethoxycoumarin
• 7-ethoxychromen-2-one
• ETHOXYCOUMARIN, 7-(RG) PrintBack
• 2H-1-Benzopyran-2-one,7-ethoxy
• 7-Ethoxy-1-benzopyran-2-one
• 7-ethoxy-2H-chromen-2-one
• 7-ethoxy-chromen-2-one
• 7-ethoxy-coumarin
• ETHOXYCOUMARIN
• Ethylumbelliferone
• umbelliferone ethyl ether
• PS-3457
• HMS1722P19
• Z54853033
• SCHEMBL119072
• Coumarin, 7-ethoxy-
• 31005-02-4
• FT-0668094
• 7-Ethoxycoumarine
• E0538
• DTXSID30184983
• UNII-C8K66XCQ6L
• 2H-1-Benzopyran-2-one, 7-ethoxy-
• 1ST164100
• FT-0621404
• FT-0621405
• SY050117
• 7-ethoxy-2H-1-benzopyran-2-one
• BDBM50303500
• AKOS001042905
• C8K66XCQ6L
• NS00029010
• CHEBI:28184
• Q27103553
• E-5002
• A820688
• HY-133091
• D81908
• EINECS 250-429-4
• CHEMBL191528
• 7-Ethoxycoumarin, 99.5%
• CS-0110669
• MFCD00006877
• O-2-Amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)]-2-deoxy-D-streptamine Sulfate
• STK371316
• DB-047948
• 7-ethoxy coumarin

• MDL： MFCD00006877
• Inchi： InChI=1S/C11H10O3/c1-2-13-9-5-3-8-4-6-11(12)14-10(8)7-9/h3-7H,2H2,1H3
• InChI Key： LIFAQMGORKPVDH-UHFFFAOYSA-N
• SMILES： CCOC1=CC2=C(C=C1)C=CC(=O)O2
• BRN： 146200

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Cryst.
• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 265.69°C (rough estimate)
• Flash Point: 143.1°C
• Refractive Index: 1.4260 (estimate)
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Water Partition Coefficient: Soluble in hot methanol (very faint turbidity), 95% ethanol (50 mg/ml), DMF, and DMSO. Insoluble in water.
• PSA: 39.44000
• LogP: 2.19170
• Solubility: Almost insoluble in water

7-ethoxycoumarin Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• TSCA：Yes

7-ethoxycoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives